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Compound of Interest

Compound Name: Dichloromethylsilane

Cat. No.: B8780727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloromethylsilane (CH₃SiHCl₂) is a highly reactive organosilicon compound that serves as

a critical precursor in the synthesis of various silicone polymers. Its bifunctional nature,

containing two chlorine atoms, allows for the propagation of polymer chains in two directions,

leading to the formation of high-molecular-weight polymers. The silicon-chlorine bonds are

readily hydrolyzed, making it a versatile starting material for producing a range of polysiloxanes

with tailored properties. These polymers find extensive applications in diverse fields, including

medical devices, drug delivery systems, microfluidics, and as lubricants and sealants, owing to

their thermal stability, biocompatibility, and hydrophobicity.

This document provides detailed application notes and experimental protocols for the synthesis

of silicone polymers using dichloromethylsilane, with a focus on polydimethylsiloxane

(PDMS) and polymethylhydrosiloxane (PMHS).
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Property Value

Molecular Formula CH₄Cl₂Si

Molecular Weight 115.03 g/mol

Appearance Colorless fuming liquid[1]

Odor Pungent[1][2]

Boiling Point 41 °C[3]

Melting Point -93 °C[3]

Density ~1.105 g/cm³ at 25°C[3]

Flash Point -26 °F (-32 °C)[3]

CAS Number 75-54-7[3]

Note: Dichloromethylsilane is highly flammable, corrosive, and reacts violently with water,

releasing hydrochloric acid (HCl).[2] All handling should be performed in a well-ventilated fume

hood with appropriate personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat.

Principle of Silicone Polymer Synthesis
The synthesis of silicone polymers from dichloromethylsilane primarily involves a two-step

process: hydrolysis followed by condensation.

Hydrolysis: Dichloromethylsilane reacts with water to form methylsilanetriol (CH₃Si(OH)₂H)

and hydrochloric acid. This reaction is vigorous and exothermic.[1][4]

Condensation: The resulting silanol intermediates are unstable and readily undergo

condensation to form siloxane bonds (Si-O-Si), eliminating water and creating linear or cyclic

polymers.[4][5] The chain length and structure of the final polymer can be controlled by

reaction conditions and the use of end-capping agents.[4]

Diagrams and Workflows
Chemical Reaction Pathway
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Caption: Hydrolysis of dichloromethylsilane followed by condensation to form

polymethylhydrosiloxane.
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Caption: A generalized experimental workflow for the synthesis of silicone polymers from

dichloromethylsilane.

Quantitative Data Summary
The following table summarizes the physical properties of monomers and polymers

synthesized from dichloromethylsilane and related compounds as reported in various studies.

Precursor Product
Viscosity
(mPa·s)

Refractiv
e Index

Surface
Tension
(mN/m)

Yield (%)
Referenc
e

Dichlorodi

methylsilan

e

Monomer 171 1.4005 17 50 [6][7]

Dichlorodi

methylsilan

e

PDMS

5500

(commerci

al

compariso

n)

- - 95 [6][7]

Dichlorodi

methylsilan

e (varied

KOH)

PDMS 570 - 4490
1.4001 -

1.4012
19 - 21 - [8]

Dichlorome

thylsilane
Monomer 28.7 - 36.4

1.3954 -

1.3958
17 - 18 - [9]

Dichlorome

thylsilane
PMHS 560 - 1130

1.3966 -

1.3970
19 - [9]
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This protocol is adapted from methodologies described for the synthesis of PDMS for

biomedical applications.[10]

Materials:

Dichlorodimethylsilane (Si(CH₃)₂Cl₂, >99.5% purity)

Dichloromethane (DCM, CH₂Cl₂, 99.8% purity), as solvent

Milli-Q water

Chloroform (for purification)

Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Hydrolysis:

In a fume hood, add dichloromethane (DCM) to a round-bottom flask.

Slowly add dichlorodimethylsilane to the DCM with stirring. A typical volume ratio of DCMS

to DCM is 1:1 to 1:4.[10]

Carefully add Milli-Q water dropwise to the solution. The ratio of DCMS to water is typically

2:1.[7]

Heat the mixture to 60°C and stir at 300 rpm for approximately 4 hours to carry out the

hydrolysis reaction.[10] During this process, HCl will be vigorously evolved.[4]

Separation and Neutralization:
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After the reaction, allow the mixture to cool to room temperature. Two liquid phases will

form: the upper organic phase containing the hydrolyzed siloxanes and the lower aqueous

phase containing HCl.[10]

Transfer the mixture to a separatory funnel and carefully remove and discard the lower

aqueous layer.[4][7]

Wash the organic phase with a 10% sodium bicarbonate solution until the aqueous layer is

no longer acidic (test with pH paper).[5] Finally, wash with water.

Purification and Condensation:

Remove the residual solvent from the organic phase using a rotary evaporator to obtain a

clear, viscous gel (hydrolyzed gel).[10]

Purify the gel to a neutral pH of 7.[10]

Transfer the purified hydrolyzed gel to a clean flask and heat to 130-140°C with stirring at

300 rpm to initiate condensation polymerization.[10] The duration of this step will influence

the final molecular weight and viscosity of the PDMS.

Final Product:

The resulting product is a clear, viscous polydimethylsiloxane (PDMS) gel.

Characterize the polymer for its physical and chemical properties, such as viscosity,

refractive index, and functional groups (via FTIR spectroscopy).

Protocol 2: Synthesis of Polymethylhydrosiloxane
(PMHS) from Dichloromethylsilane
This protocol is based on the synthesis of low-viscosity PMHS.[9]

Materials:

Dichloromethylsilane (CH₃SiHCl₂)

Dichloromethane (DCM), as solvent
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Milli-Q water

Round-bottom flask with magnetic stirrer

Water bath

Procedure:

Monomer Synthesis (Hydrolysis):

In a fume hood, mix 25 ml of dichloromethylsilane with 100 ml of dichloromethane in a

round-bottom flask.

Slowly add 12.5 ml of Milli-Q water to the mixture while stirring.

Maintain the reaction temperature at 35°C for 3 hours with a stirring speed of 200 rpm.

After the reaction, allow the phases to separate and remove the lower aqueous HCl layer.

Evaporate the DCM from the organic phase at 40°C for approximately 30 minutes to

obtain the monomer sample.

Polymerization (Condensation):

Age the resulting monomer sample at a temperature of 15-20°C. During this aging

process, self-condensation occurs, leading to the formation of the

polymethylhydrosiloxane polymer. The duration of aging will affect the final viscosity.

Characterization:

Analyze the synthesized monomer and polymer for viscosity, surface tension, refractive

index, and functional groups (FTIR spectroscopy should confirm the presence of Si-H

bonds).[9]

Safety and Handling
Dichloromethylsilane and its hydrolysis byproduct, hydrochloric acid, are corrosive and

hazardous.
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Handling: Always handle dichloromethylsilane in a well-ventilated fume hood.[11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles, and a lab coat.[11]

Reaction with Water: Be aware that the reaction with water is highly exothermic and

produces corrosive HCl gas.[2][4] Add water slowly and control the reaction temperature.

Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion
Dichloromethylsilane is a fundamental building block for a wide range of silicone polymers.

By carefully controlling the hydrolysis and condensation reactions, researchers can synthesize

polysiloxanes like PDMS and PMHS with specific physical properties tailored for various

applications in research, pharmaceuticals, and materials science. The protocols provided

herein offer a starting point for the laboratory-scale synthesis of these valuable polymers.

Adherence to strict safety protocols is paramount when working with this reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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